Cas no 1089546-23-5 (2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide)

• Product Name: 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide
• CAS No: 1089546-23-5
• MF: C₁₇H₂₄ClNO₃S
• MW: 357.895362854004
• CID: 5686229
• PubChem ID: 26541479
• Update Time: 2025-07-17

2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide
• 1089546-23-5
• Z133866770
• EN300-22075933

• Inchi： 1S/C17H24ClNO3S/c18-16-9-7-15(8-10-16)11-14-23(20,21)19-12-4-13-22-17-5-2-1-3-6-17/h7-11,14,17,19H,1-6,12-13H2/b14-11+
• InChI Key： IFZXODUAIVBHJH-SDNWHVSQSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(NCCCOC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 357.1165425g/mol
• Monoisotopic Mass: 357.1165425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide

Introduction to 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide (CAS No. 1089546-23-5)

2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide, with the CAS number 1089546-23-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.

The molecular structure of 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide is characterized by a sulfonamide group attached to an ethene backbone, with a 4-chlorophenyl substituent and a cyclohexyloxypropyl chain. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide has also shown promise in cancer research. A preclinical study conducted at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression through the activation of caspase cascades and downregulation of cyclin D1 expression.

In addition to its therapeutic potential, the synthesis and characterization of 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide have been extensively studied. A recent paper in Organic & Biomolecular Chemistry described an efficient synthetic route that yields high purity and yield of the compound. The synthesis involves a multi-step process, including the formation of a sulfonamide intermediate followed by coupling with a 4-chlorophenyl derivative and subsequent functionalization to introduce the cyclohexyloxypropyl group.

The physicochemical properties of 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide have also been well-characterized. It is a white crystalline solid with a melting point ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for formulation into various pharmaceutical dosage forms, including tablets, capsules, and injectable solutions.

Toxicological studies have indicated that 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide has a favorable safety profile. In acute toxicity tests conducted in rodents, no significant adverse effects were observed at doses up to 500 mg/kg body weight. Chronic toxicity studies are ongoing to further evaluate its long-term safety and potential side effects.

In conclusion, 2-(4-chlorophenyl)-N-[3-(cyclohexyloxy)propyl]ethene-1-sulfonamide (CAS No. 1089546-23-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.